molecular formula C18H16O3 B8544291 2-Ethyl-3-(o-anisoyl)benzofuran

2-Ethyl-3-(o-anisoyl)benzofuran

Cat. No.: B8544291
M. Wt: 280.3 g/mol
InChI Key: DLKGVLCJWCUTPZ-UHFFFAOYSA-N
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Description

2-Ethyl-3-(o-anisoyl)benzofuran is a useful research compound. Its molecular formula is C18H16O3 and its molecular weight is 280.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H16O3

Molecular Weight

280.3 g/mol

IUPAC Name

(2-ethyl-1-benzofuran-3-yl)-(2-methoxyphenyl)methanone

InChI

InChI=1S/C18H16O3/c1-3-14-17(12-8-4-7-11-16(12)21-14)18(19)13-9-5-6-10-15(13)20-2/h4-11H,3H2,1-2H3

InChI Key

DLKGVLCJWCUTPZ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC=CC=C3OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

--To an ice cooled solution of 2-ethyl benzofuran 5.0 g and 5.9 g of o-anisoyl chloride dissolved in 20 ml benzene were added 4.1 ml of SnCl2 dropwise; the reaction mixture was stirred for 3 hours at room temperature. Then it was poured into water,30 g, containing 5 ml of conc. HCl. The benzene layer was separated and the solution was extracted with benzene again. The combined benzene layer was washed with a 5% NaHCO3 solution and then with water. After drying and removal of benzene under reduced pressure, the yellowish oil, 2-ethyl-3-(o-anisoyl) benzofuran was obtained. Pyridine-HCl was prepared by the introduction of dried HCl gas to 4.75 g of pyridine and a 50 ml of benzene solution, and then by removing benzene twice.
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